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Compound of Interest

Compound Name: Propyl 2-hydroxy-2-phenylacetate

Cat. No.: B1267330 Get Quote

Propyl 2-hydroxy-2-phenylacetate: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Propyl 2-hydroxy-2-
phenylacetate, a mandelic acid ester. It details the chemical identifiers, including the CAS

number and a list of synonyms, to aid in accurate identification and literature searches. A

detailed experimental protocol for its synthesis via Fischer esterification is provided, along with

a representative analytical method using Gas Chromatography-Mass Spectrometry (GC-MS).

Furthermore, a plausible signaling pathway for its potential antimicrobial activity is proposed

and visualized, offering a starting point for further investigation into its mechanism of action.

This document is intended to serve as a valuable resource for professionals in research, and

drug development.

Chemical Identification
Propyl 2-hydroxy-2-phenylacetate is an organic compound belonging to the ester class.

Accurate identification is crucial for research and regulatory purposes. The primary identifier is

the CAS (Chemical Abstracts Service) number, which is unique to this specific chemical

substance.
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Identifier Value

IUPAC Name Propyl 2-hydroxy-2-phenylacetate

CAS Number 5413-58-1[1]

A variety of synonyms are used in literature and commercial listings. Understanding these is

essential for comprehensive information retrieval.

Synonym

Propyl mandelate[2]

Mandelic acid, propyl ester

Benzeneacetic acid, .alpha.-hydroxy-, propyl ester

Propyl alpha-hydroxybenzeneacetate

n-Propyl mandelate

Experimental Protocols
Synthesis of Propyl 2-hydroxy-2-phenylacetate via
Fischer Esterification
The synthesis of Propyl 2-hydroxy-2-phenylacetate is commonly achieved through the

Fischer esterification of mandelic acid with propanol, using a strong acid catalyst. This

reversible reaction is driven to completion by using an excess of the alcohol and/or by

removing water as it is formed.

Materials and Reagents:
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Reagent Formula
Molar Mass (

g/mol )
Quantity Molar Equiv.

Mandelic Acid C₈H₈O₃ 152.15 15.2 g 1.0

n-Propanol C₃H₈O 60.10 18.0 g (22.5 mL) 3.0

Sulfuric Acid

(conc.)
H₂SO₄ 98.08 1.0 mL Catalyst

Diethyl Ether (C₂H₅)₂O 74.12 As needed -

Saturated

Sodium

Bicarbonate

Solution

NaHCO₃ 84.01 As needed -

Anhydrous

Magnesium

Sulfate

MgSO₄ 120.37 As needed -

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, combine mandelic acid (15.2 g, 0.1 mol) and n-propanol (22.5 mL, 0.3

mol).

Catalyst Addition: While stirring, slowly add concentrated sulfuric acid (1.0 mL) to the

mixture.

Reflux: Heat the reaction mixture to a gentle reflux using a heating mantle and continue for

4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC).

Work-up:

Allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel containing 100 mL of cold water.
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Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic extracts and wash sequentially with 50 mL of water, 50 mL of

saturated sodium bicarbonate solution (until effervescence ceases), and finally with 50 mL

of brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation to yield pure Propyl 2-
hydroxy-2-phenylacetate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
The purity and identity of the synthesized Propyl 2-hydroxy-2-phenylacetate can be

confirmed using GC-MS. The following is a representative protocol.

Instrumentation and Conditions:
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Parameter Condition

Gas Chromatograph Agilent 7890B or equivalent

Mass Spectrometer Agilent 5977A MSD or equivalent

Column
HP-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Carrier Gas Helium at a constant flow of 1.0 mL/min

Inlet Temperature 250°C

Injection Volume 1 µL (splitless mode)

Oven Program
Initial temperature 70°C, hold for 2 min, ramp to

280°C at 10°C/min, hold for 5 min

MS Transfer Line 280°C

Ion Source Temp. 230°C

Quadrupole Temp. 150°C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range 40-400 amu

Sample Preparation:

Prepare a 1 mg/mL solution of the purified product in dichloromethane or ethyl acetate.

Potential Signaling Pathway and Biological Activity
While specific signaling pathways for Propyl 2-hydroxy-2-phenylacetate in mammalian cells

are not extensively documented, mandelic acid and its derivatives are known for their

antimicrobial properties. The proposed mechanism of action for phenolic compounds often

involves the disruption of the bacterial cell membrane integrity. This can lead to a cascade of

events affecting cellular signaling and viability.
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Caption: Proposed mechanism of antimicrobial action for Propyl 2-hydroxy-2-phenylacetate.

This diagram illustrates a logical workflow for the synthesis and analysis of Propyl 2-hydroxy-
2-phenylacetate.
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Caption: Experimental workflow for the synthesis and analysis of Propyl 2-hydroxy-2-
phenylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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